Cas no 90336-21-3 (2-Propenoic acid, 3-(4-aminophenyl)-, butyl ester)

• Product Name: 2-Propenoic acid, 3-(4-aminophenyl)-, butyl ester
• CAS No: 90336-21-3
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 749886
• PubChem ID: 71327268
• Update Time: 2025-04-19

2-Propenoic acid, 3-(4-aminophenyl)-, butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-aminophenyl)-, butyl ester
• butyl 3-(4-aminophenyl)prop-2-enoate
• 90336-21-3
• DTXSID70756360

• Inchi： 1S/C13H17NO2/c1-2-3-10-16-13(15)9-6-11-4-7-12(14)8-5-11/h4-9H,2-3,10,14H2,1H3
• InChI Key： XRSNZNGBNUEJPK-UHFFFAOYSA-N
• SMILES： O(C(C=CC1C=CC(=CC=1)N)=O)CCCC

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3Ų